Cas no 2228977-37-3 (1-(3,3-dimethylcyclopentyl)prop-2-en-1-ol)

• Product Name: 1-(3,3-dimethylcyclopentyl)prop-2-en-1-ol
• CAS No: 2228977-37-3
• MF: C₁₀H₁₈O
• MW: 154.249323368073
• CID: 5877784
• PubChem ID: 165697959
• Update Time: 2025-06-26

1-(3,3-dimethylcyclopentyl)prop-2-en-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(3,3-dimethylcyclopentyl)prop-2-en-1-ol
• 2228977-37-3
• EN300-1833145

• Inchi： 1S/C10H18O/c1-4-9(11)8-5-6-10(2,3)7-8/h4,8-9,11H,1,5-7H2,2-3H3
• InChI Key： WLBZNUSZWHTQNC-UHFFFAOYSA-N
• SMILES： OC(C=C)C1CCC(C)(C)C1

Computed Properties

• Exact Mass: 154.135765193g/mol
• Monoisotopic Mass: 154.135765193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 20.2Ų

Additional information on 1-(3,3-dimethylcyclopentyl)prop-2-en-1-ol

1-(3,3-Dimethylcyclopentyl)prop-2-en-1-ol: A Comprehensive Overview

The compound with CAS No. 2228977-37-3, commonly referred to as 1-(3,3-dimethylcyclopentyl)prop-2-en-1-ol, is a versatile and intriguing molecule that has garnered significant attention in the fields of organic chemistry and material science. This compound is characterized by its unique structure, which combines a cyclopentyl group with a propenol moiety, making it a valuable component in various chemical applications. Recent advancements in synthetic methodologies and its potential applications have further solidified its importance in contemporary research.

1-(3,3-Dimethylcyclopentyl)prop-2-en-1-ol exhibits a complex yet well-defined molecular architecture. The cyclopentane ring serves as the core structure, with two methyl groups attached to the third carbon atom of the ring. This substitution pattern imparts steric hindrance, which can influence the compound's reactivity and physical properties. The propenol group, on the other hand, introduces a degree of unsaturation and hydroxyl functionality, enhancing its versatility in chemical transformations.

Recent studies have explored the synthesis of 1-(3,3-dimethylcyclopentyl)prop-2-en-1-ol through various routes, including ring-opening reactions and enantioselective catalysis. One notable approach involves the use of transition metal catalysts to facilitate the formation of the cyclopentane ring. This method not only enhances yield but also allows for precise control over stereochemistry, which is critical for applications in pharmaceuticals and agrochemicals.

The physical properties of this compound are equally fascinating. Its melting point and boiling point are influenced by the balance between steric effects and hydrogen bonding interactions. Experimental data indicate that 1-(3,3-dimethylcyclopentyl)prop-2-en-1-ol has a relatively low melting point due to the flexibility of its structure, while its boiling point is moderately high, reflecting its ability to form intermolecular hydrogen bonds.

In terms of applications, 1-(3,3-dimethylcyclopentyl)prop-2-en-1-ol has found utility in several industries. Its ability to undergo nucleophilic addition reactions makes it a valuable intermediate in the synthesis of complex organic molecules. For instance, recent research highlights its role in the preparation of bioactive compounds with potential anticancer properties.

Moreover, this compound has been investigated for its potential in polymer chemistry. The presence of both hydroxyl and double bond functionalities allows for controlled polymerization reactions, leading to materials with tailored mechanical properties. Preliminary studies suggest that polymers derived from 1-(3,3-dimethylcyclopentyl)prop-2-en-1-ol exhibit excellent thermal stability and mechanical resilience.

The latest advancements in computational chemistry have also shed light on the electronic structure of this compound. Quantum mechanical calculations reveal that the hydroxyl group significantly influences the electron distribution across the molecule, which could be exploited for designing novel electronic materials.

In conclusion, 1-(3,3-dimethylcyclopentyl)prop-2-en-1-one (CAS No. 2228977-37-) stands as a testament to the ingenuity of modern chemical synthesis and its vast potential across multiple disciplines. As research continues to uncover new facets of this compound's properties and applications, it is poised to play an increasingly important role in both academic and industrial settings.